2-(Benzylthio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

Specification

• CAS No.: 587011-26-5
• Molecular Formula: C17H18N2OS2
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 2-benzylsulfanyl-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C17H18N2OS2/c1-4-19-16(20)14-11(2)12(3)22-15(14)18-17(19)21-10-13-8-6-5-7-9-13/h5-9H,4,10H2,1-3H3
• Standard InChI Key: FRHSVLLPFLVUBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC3=CC=CC=C3)SC(=C2C)C

Introduction

Structural and Physicochemical Characteristics

The compound’s IUPAC name, 2-benzylsulfanyl-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-one, reflects its intricate architecture. The thieno[2,3-d]pyrimidine scaffold consists of a pyrimidine ring fused to a thiophene moiety at the 2,3-position. Key substituents include:

• A benzylthio group (-S-CH$_2$-C$_6$H$_5$) at position 2,

• An ethyl group (-CH$_2$CH$_3$) at position 3,

• Methyl groups (-CH$_3$) at positions 5 and 6.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	587011-26-5
Molecular Formula	$\text{C}_{17}\text{H}_{18}\text{N}_{2}\text{OS}_{2}$
Molecular Weight	330.5 g/mol
IUPAC Name	2-benzylsulfanyl-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
Solubility	Limited data; likely lipophilic due to aromatic and alkyl groups

The presence of sulfur atoms and aromatic systems suggests moderate polarity, influencing its solubility in organic solvents like dimethylformamide (DMF) or ethanol.

Synthetic Methodologies

The synthesis of 2-(benzylthio)-3-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves multi-step organic reactions, typically starting from simpler thienopyrimidine precursors. A representative pathway, adapted from Ortikov et al. (2014), is outlined below:

Nucleophilic Substitution and Alkylation

• Base-Mediated Thiolation: A 2-oxo-5,6-dimethylthieno[2,3-d]pyrimidin-4-one intermediate reacts with benzyl mercaptan in the presence of a strong base (e.g., sodium hydride) to introduce the benzylthio group.

• N-Alkylation: The ethyl group is introduced at position 3 using ethyl iodide or bromide under phase-transfer conditions (e.g., tetrabutylammonium bromide as a catalyst).

Table 2: Optimized Reaction Conditions for Key Steps

Step	Reagents/Conditions	Yield
Thiolation	NaH, DMF, 60–65°C, 8 hours	57%
N-Ethylation	Ethyl iodide, TBAB, NaOH, benzene/water, 45–55°C	63%

The use of phase-transfer catalysts like tetrabutylammonium bromide (TBAB) enhances reaction efficiency by facilitating interfacial interactions between aqueous and organic phases.

Applications and Research Utility

This compound’s primary application lies in drug discovery, serving as a scaffold for developing:

• Antimicrobial agents targeting multidrug-resistant pathogens,

• Targeted cancer therapies with reduced off-site toxicity,

• Chemical probes for studying kinase signaling pathways.

Its synthetic versatility allows modular modifications—replacing the benzylthio group with other thioethers or varying alkyl chains—to optimize activity and selectivity.

Challenges and Future Directions

Current limitations include:

• Synthetic Complexity: Multi-step routes with moderate yields (45–63%) hinder large-scale production.

• Limited Pharmacokinetic Data: Absence of in vivo studies on absorption, distribution, metabolism, and excretion (ADME).

Future research should prioritize:

• Green Chemistry Approaches: Developing one-pot syntheses or catalytic methods to improve efficiency.

• Structure-Activity Relationship (SAR) Studies: Systematically varying substituents to identify critical pharmacophores.

• In Vivo Validation: Assessing efficacy and safety in animal models of infection or cancer.